Cas no 556-81-0 (1,6-Hexanediaminium,N1,N1,N1,N6,N6,N6-hexamethyl-, hydroxide (1:2))

• Product Name: 1,6-Hexanediaminium,N1,N1,N1,N6,N6,N6-hexamethyl-, hydroxide (1:2)
• CAS No: 556-81-0
• MF: C₁₂H₃₂N₂O₂
• MW: 236.394683837891
• MDL: MFCD00677130
• CID: 372899
• PubChem ID: 57651376
• Update Time: 2025-10-29

1,6-Hexanediaminium,N1,N1,N1,N6,N6,N6-hexamethyl-, hydroxide (1:2) Chemical and Physical Properties

Names and Identifiers

• 1,6-Hexanediaminium,N1,N1,N1,N6,N6,N6-hexamethyl-, hydroxide (1:2)
• HEXAMETHIONIUM HYDROXIDE SOLUTION, 0.1 M IN WATER
• Hexamethonium hydroxide solution
• trimethyl-[6-(trimethylazaniumyl)hexyl]azanium,dihydroxide
• N,N,N,N',N',N'-hexamethylhexane-1,6-diaminium dihydroxide
• N,N,N,N′,N′,N′-Hexamethylhexamethylenediammonium dihydroxide
• MFCD29073718
• trimethyl-[6-(trimethylazaniumyl)hexyl]azanium;dihydroxide
• 1,6-Hexanediaminium, N1,N1,N1,N6,N6,N6-hexamethyl-, hydroxide (1:2)
• HEXAMETHIONIUM HYDROXIDE
• CHEMBL121721
• HEXAMETHONIUM HYDROXIDE
• Hexamethonium Dihydroxide (ca. 25% in Water)
• SCHEMBL178044
• Hexamethoniun
• H1762
• N,N,N,N',N',N'-Hexamethylhexamethylenediammonium dihydroxide
• 556-81-0
• RVL393940Z
• UNII-RVL393940Z
• Q27288307
• Hexamethonioum Dihydroxide

• MDL： MFCD00677130
• Inchi： 1S/C12H30N2.2H2O/c1-13(2,3)11-9-7-8-10-12-14(4,5)6;;/h7-12H2,1-6H3;2*1H2/q+2;;/p-2
• InChI Key： GYLUMIIRFKDCKI-UHFFFAOYSA-L
• SMILES： [OH-].[OH-].[N+](C)(C)(C)CCCCCC[N+](C)(C)C

Computed Properties

• Exact Mass: 236.246378268g/mol
• Monoisotopic Mass: 236.246378268g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 121
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 2Ų

Experimental Properties

• Color/Form: No data avaiable
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Color/Form: ~0.1 M in H2O
• Vapor Pressure: No data available

1,6-Hexanediaminium,N1,N1,N1,N6,N6,N6-hexamethyl-, hydroxide (1:2) Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3267 8 / PGIII
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： 26-36/37/39-45
• FLUKA BRAND F CODES：4.4-10-34
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds

Additional information on 1,6-Hexanediaminium,N1,N1,N1,N6,N6,N6-hexamethyl-, hydroxide (1:2)

Comprehensive Guide to 1,6-Hexanediaminium,N1,N1,N1,N6,N6,N6-hexamethyl-, hydroxide (1:2) (CAS No. 556-81-0)

1,6-Hexanediaminium,N1,N1,N1,N6,N6,N6-hexamethyl-, hydroxide (1:2) (CAS No. 556-81-0) is a quaternary ammonium compound with significant applications in industrial and research fields. This chemical, often referred to as a hexamethylated diamine derivative, is known for its unique cationic properties, making it valuable in various formulations. Researchers and manufacturers frequently seek information on its synthesis methods, physicochemical properties, and industrial uses, reflecting its growing importance in specialty chemistry.

The compound belongs to the class of quaternary ammonium hydroxides, characterized by their high solubility in water and polar solvents. Its structure features a hexamethylated hexanediamine backbone, which enhances its stability and reactivity in aqueous solutions. Recent studies highlight its role in catalysis and surface modification, aligning with trends in green chemistry and sustainable material development. As industries shift toward eco-friendly alternatives, 556-81-0 has gained attention for its potential in low-toxicity applications.

One of the most searched questions about 1,6-Hexanediaminium,N1,N1,N1,N6,N6,N6-hexamethyl-, hydroxide (1:2) relates to its safety profile and handling guidelines. While it is not classified as hazardous under standard regulations, proper storage in airtight containers and avoidance of prolonged skin contact are recommended. Its alkaline nature necessitates careful pH management in formulations, a topic frequently discussed in chemical forums and research papers.

In the context of market trends, demand for quaternary ammonium compounds like 556-81-0 has risen due to their versatility in textile processing, corrosion inhibition, and biomaterial coatings. Innovations in nanotechnology have further expanded its applications, particularly in nanoparticle stabilization and conductive polymer synthesis. These developments align with global interest in advanced materials and smart manufacturing processes.

For researchers exploring structure-activity relationships, the hexamethylated diamine moiety in 1,6-Hexanediaminium,N1,N1,N1,N6,N6,N6-hexamethyl-, hydroxide (1:2) offers intriguing possibilities. Computational chemistry studies suggest its potential in molecular recognition systems and ionic liquid design, areas gaining traction in AI-driven material discovery. This intersection of traditional chemistry and digital innovation makes CAS No. 556-81-0 a compound of enduring relevance.

Environmental considerations are another hotspot for 556-81-0-related queries. Its biodegradability and ecotoxicological data are subjects of ongoing research, particularly in regulatory compliance for industrial discharges. As sustainability metrics become integral to chemical procurement, manufacturers emphasize the compound's low bioaccumulation potential compared to traditional surfactants.

From a supply chain perspective, 1,6-Hexanediaminium,N1,N1,N1,N6,N6,N6-hexamethyl-, hydroxide (1:2) is typically available as an aqueous solution with varying concentrations. Quality control parameters like assay purity, heavy metal content, and residual solvent levels are critical specifications for buyers. The compound's stability under different temperature and pH conditions is frequently addressed in technical datasheets to guide application-specific usage.

Emerging applications in electrochemical devices and energy storage systems have positioned 556-81-0 as a candidate material for next-generation batteries. Its ionic conductivity and thermal stability properties are being evaluated in solid-state electrolyte research, coinciding with global pushes for renewable energy solutions. This aligns with frequent searches about "advanced battery materials" and "ionic conductors" in scientific databases.

In academic settings, the compound serves as a model system for studying cation-anion interactions in solution chemistry. Recent publications explore its behavior in mixed solvent systems, contributing to fundamental knowledge about ion transport mechanisms. Such studies often reference CAS 556-81-0 when discussing structure-property correlations in quaternary ammonium salts.

For formulation chemists, the hydroxide counterion in 1,6-Hexanediaminium,N1,N1,N1,N6,N6,N6-hexamethyl-, hydroxide (1:2) offers distinct advantages in pH-sensitive systems. Its buffering capacity and compatibility with anionic surfactants make it suitable for specialized cleaning formulations and personal care products, areas where mild yet effective ingredients are increasingly demanded by consumers.

Analytical methods for characterizing 556-81-0 typically involve ion chromatography for purity assessment and NMR spectroscopy for structural confirmation. These techniques address common quality assurance challenges in quaternary ammonium compound analysis, a topic with growing literature as regulatory standards evolve worldwide.

The future outlook for 1,6-Hexanediaminium,N1,N1,N1,N6,N6,N6-hexamethyl-, hydroxide (1:2) appears promising, with patent analyses showing increased activity in high-value applications like pharmaceutical intermediates and electronic-grade chemicals. As industries prioritize multifunctional additives, this compound's unique combination of cationic functionality and hydroxide reactivity positions it for continued relevance in next-generation chemical technologies.